Cas no 1339167-00-8 (N-Tert-butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide)

• Product Name: N-Tert-butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide
• CAS No: 1339167-00-8
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5048313
• Update Time: 2025-05-20

N-Tert-butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide
• N-Tert-butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide

• Inchi： 1S/C10H20N2O2/c1-10(2,3)11-9(14)7-12-5-4-8(13)6-12/h8,13H,4-7H2,1-3H3,(H,11,14)
• InChI Key： XZNPNLZQRZUFCZ-UHFFFAOYSA-N
• SMILES： OC1CCN(CC(NC(C)(C)C)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• XLogP3: 0.1
• Topological Polar Surface Area: 52.6

Additional information on N-Tert-butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide

Research Briefing on N-Tert-butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide (CAS: 1339167-00-8) in Chemical Biology and Pharmaceutical Applications

N-Tert-butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide (CAS: 1339167-00-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug discovery and development. The compound's tert-butyl group and hydroxypyrrolidine moiety contribute to its pharmacological properties, making it a promising candidate for further exploration.

Recent studies have focused on the synthesis and optimization of N-Tert-butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide, with particular attention to its role as a building block for more complex pharmaceutical agents. Researchers have employed advanced synthetic methodologies, including multi-step organic reactions and catalytic processes, to achieve high yields and purity. The compound's stability under various conditions has also been a key area of investigation, as it impacts its suitability for formulation and delivery.

In pharmacological studies, N-Tert-butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide has demonstrated notable bioactivity, particularly in the modulation of specific enzymatic pathways. Preliminary in vitro assays suggest that the compound may interact with targets involved in neurodegenerative diseases and inflammatory disorders. These findings have spurred further research into its mechanism of action and potential therapeutic applications.

One of the most promising aspects of this compound is its potential as a precursor in the development of novel kinase inhibitors. Kinases play a critical role in cell signaling and are often implicated in cancer and other diseases. The structural flexibility of N-Tert-butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide allows for modifications that can enhance its binding affinity and selectivity for specific kinase targets.

Recent publications have also highlighted the compound's utility in medicinal chemistry, where it serves as a scaffold for the design of new drug candidates. Computational modeling and structure-activity relationship (SAR) studies have provided insights into how modifications to its core structure can influence its pharmacological profile. These efforts are paving the way for the development of next-generation therapeutics with improved efficacy and reduced side effects.

In addition to its direct applications, N-Tert-butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide has been explored for its potential in drug delivery systems. Its physicochemical properties, such as solubility and permeability, make it a candidate for use in prodrug formulations. Researchers are investigating its ability to enhance the bioavailability of poorly soluble drugs, thereby addressing a common challenge in pharmaceutical development.

The safety and toxicological profile of N-Tert-butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide have also been under scrutiny. Early-stage toxicology studies indicate that the compound exhibits a favorable safety margin, with minimal adverse effects observed in preclinical models. These findings support its continued development and potential transition into clinical trials.

Looking ahead, the research community anticipates further advancements in the understanding and application of N-Tert-butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside. The compound's versatility and promising preliminary data underscore its potential to make a significant impact in the treatment of various diseases.

In conclusion, N-Tert-butyl-2-(3-hydroxypyrrolidin-1-yl)acetamide (CAS: 1339167-00-8) represents a valuable asset in the toolkit of chemical biologists and pharmaceutical researchers. Its multifaceted applications, from drug discovery to delivery, highlight its importance in advancing the field. Continued research and development efforts will be crucial in unlocking its full potential and bringing innovative therapies to patients in need.